Cas no 2228936-74-9 (2-1-(1-aminocyclopropyl)cyclopropyl-4-chlorophenol)

2-1-(1-aminocyclopropyl)cyclopropyl-4-chlorophenol structure
2228936-74-9 structure
Product Name:2-1-(1-aminocyclopropyl)cyclopropyl-4-chlorophenol
CAS No:2228936-74-9
MF:C12H14ClNO
MW:223.698662281036
CID:6200521
PubChem ID:165669319
Update Time:2025-07-16

2-1-(1-aminocyclopropyl)cyclopropyl-4-chlorophenol Chemical and Physical Properties

Names and Identifiers

    • 2-1-(1-aminocyclopropyl)cyclopropyl-4-chlorophenol
    • EN300-1981159
    • 2-[1-(1-aminocyclopropyl)cyclopropyl]-4-chlorophenol
    • 2228936-74-9
    • Inchi: 1S/C12H14ClNO/c13-8-1-2-10(15)9(7-8)11(3-4-11)12(14)5-6-12/h1-2,7,15H,3-6,14H2
    • InChI Key: KHGKRWGLWCIYBD-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=C(C=1)C1(CC1)C1(CC1)N)O

Computed Properties

  • Exact Mass: 223.0763918g/mol
  • Monoisotopic Mass: 223.0763918g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 273
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 46.2Ų

2-1-(1-aminocyclopropyl)cyclopropyl-4-chlorophenol Pricemore >>

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Additional information on 2-1-(1-aminocyclopropyl)cyclopropyl-4-chlorophenol

Comprehensive Overview of 2-1-(1-aminocyclopropyl)cyclopropyl-4-chlorophenol (CAS No. 2228936-74-9)

The compound 2-1-(1-aminocyclopropyl)cyclopropyl-4-chlorophenol (CAS No. 2228936-74-9) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. Its distinctive cyclopropyl and aminocyclopropyl moieties, combined with a chlorophenol group, make it a promising candidate for various applications, including drug development and biochemical studies. Researchers are particularly interested in its potential as a building block for novel therapeutics, given its ability to modulate biological pathways.

In recent years, the demand for specialty chemicals like 2-1-(1-aminocyclopropyl)cyclopropyl-4-chlorophenol has surged, driven by advancements in precision medicine and targeted drug delivery. This compound's unique structure allows it to interact with specific enzymes and receptors, making it a valuable tool for studying molecular interactions. Its CAS No. 2228936-74-9 is frequently searched in academic and industrial databases, reflecting its growing relevance in high-throughput screening and drug discovery projects.

One of the most intriguing aspects of 2-1-(1-aminocyclopropyl)cyclopropyl-4-chlorophenol is its potential role in addressing antibiotic resistance, a pressing global health concern. Scientists are exploring its derivatives as potential antimicrobial agents, leveraging its chlorophenol moiety to enhance efficacy against resistant strains. This aligns with the broader trend of developing next-generation therapeutics to combat evolving pathogens.

From a synthetic chemistry perspective, the cyclopropyl rings in 2-1-(1-aminocyclopropyl)cyclopropyl-4-chlorophenol present both challenges and opportunities. The strain inherent in these small rings can lead to unique reactivity, enabling the creation of complex molecular architectures. This has sparked interest in its use for catalysis and material science applications, where precise control over molecular geometry is critical.

Environmental and green chemistry considerations are also shaping the discourse around this compound. Researchers are investigating sustainable synthesis routes for 2-1-(1-aminocyclopropyl)cyclopropyl-4-chlorophenol, minimizing waste and energy consumption. This aligns with the increasing focus on eco-friendly chemical processes and the principles of circular economy in the pharmaceutical industry.

In summary, 2-1-(1-aminocyclopropyl)cyclopropyl-4-chlorophenol (CAS No. 2228936-74-9) represents a fascinating intersection of chemistry, biology, and medicine. Its multifaceted applications, from drug development to materials engineering, underscore its importance in contemporary scientific research. As the field continues to evolve, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and sustainable technology.

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